molecular formula C19H15BrN2O2 B8568292 5-Bromo-2-[(phenylmethyl)oxy]-N-2-pyridinylbenzamide

5-Bromo-2-[(phenylmethyl)oxy]-N-2-pyridinylbenzamide

Cat. No. B8568292
M. Wt: 383.2 g/mol
InChI Key: IBMINJNGVGXXDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-2-[(phenylmethyl)oxy]-N-2-pyridinylbenzamide is a useful research compound. Its molecular formula is C19H15BrN2O2 and its molecular weight is 383.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Bromo-2-[(phenylmethyl)oxy]-N-2-pyridinylbenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Bromo-2-[(phenylmethyl)oxy]-N-2-pyridinylbenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C19H15BrN2O2

Molecular Weight

383.2 g/mol

IUPAC Name

5-bromo-2-phenylmethoxy-N-pyridin-2-ylbenzamide

InChI

InChI=1S/C19H15BrN2O2/c20-15-9-10-17(24-13-14-6-2-1-3-7-14)16(12-15)19(23)22-18-8-4-5-11-21-18/h1-12H,13H2,(H,21,22,23)

InChI Key

IBMINJNGVGXXDY-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC2=C(C=C(C=C2)Br)C(=O)NC3=CC=CC=N3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Neat triethylamine (0.27 ml, 1.95 mmol) and pyridin-2-amine (61.3 mg, 0.65 mmol) were added to a stirred suspension of 5-bromo-2-[(phenylmethyl)oxy]benzoic acid (may be prepared as described in Description 5, method C; 200 mg, 0.65 mmol), EDC (250 mg, 1.30 mmol) and HOBT (199 mg, 1.30 mmol) in DMF (3 ml) at 20° C. The reaction mixture was stirred at 20° C. overnight and was then poured into 15 ml water and filtered. The residue was washed with methanol (10 ml) to yield the title compound. The mother liquid was evaporated and the solid was purified by preparative HPLC, (A: 10 mmol ammonium carbonate/water B: acetonitrile) to yield the title compound. The two batches of product were mixed. 47 mg.
Quantity
0.27 mL
Type
reactant
Reaction Step One
Quantity
61.3 mg
Type
reactant
Reaction Step One
Quantity
200 mg
Type
reactant
Reaction Step One
Name
Quantity
250 mg
Type
reactant
Reaction Step One
Name
Quantity
199 mg
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step Two

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